2-[4-methyl(methylsulfonyl)anilino]-N-[2-(phenylsulfanyl)phenyl]acetamide

• Molecular Formula: C22H22N2O3S2
• Molecular Weight: 426.6 g/mol
• IUPAC Name: 2-(4-methyl-N-methylsulfonylanilino)-N-(2-phenylsulfanylphenyl)acetamide
• InChI: InChI=1S/C22H22N2O3S2/c1-17-12-14-18(15-13-17)24(29(2,26)27)16-22(25)23-20-10-6-7-11-21(20)28-19-8-4-3-5-9-19/h3-15H,16H2,1-2H3,(H,23,25)
• InChI Key: GKEOVIMJPFYRLB-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N(CC(=O)NC2=CC=CC=C2SC3=CC=CC=C3)S(=O)(=O)C

Description

2-[4-methyl(methylsulfonyl)anilino]-N-[2-(phenylsulfanyl)phenyl]acetamide, also known as MPT0B392, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It belongs to the class of small molecule inhibitors that target protein kinases, which are enzymes that play a critical role in regulating various cellular processes.

Mechanism of Action

2-[4-methyl(methylsulfonyl)anilino]-N-[2-(phenylsulfanyl)phenyl]acetamide exerts its therapeutic effects by inhibiting the activity of protein kinases, which are enzymes that play a critical role in regulating various cellular processes, including cell proliferation, survival, and differentiation. Specifically, this compound has been shown to inhibit the activity of AKT, mTOR, and JAK2, which are known to be involved in the development and progression of cancer. By inhibiting these kinases, this compound can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including inhibition of protein kinase activity, induction of cell cycle arrest and apoptosis, and inhibition of pro-inflammatory cytokine and chemokine production. Moreover, this compound has been found to protect neurons from oxidative stress-induced damage, suggesting its potential use in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-[4-methyl(methylsulfonyl)anilino]-N-[2-(phenylsulfanyl)phenyl]acetamide is its specificity for protein kinases, which makes it a promising candidate for cancer therapy. Moreover, this compound has been shown to have low toxicity in animal models, suggesting its potential use as a safe and effective therapeutic agent. However, one of the limitations of this compound is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research and development of 2-[4-methyl(methylsulfonyl)anilino]-N-[2-(phenylsulfanyl)phenyl]acetamide. One area of focus is the optimization of its pharmacokinetic properties, including solubility and bioavailability, to improve its therapeutic efficacy. Moreover, further studies are needed to investigate the potential use of this compound in combination with other therapeutic agents for the treatment of cancer and other diseases. Additionally, the development of novel derivatives of this compound may provide new insights into its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-[4-methyl(methylsulfonyl)anilino]-N-[2-(phenylsulfanyl)phenyl]acetamide involves a multi-step process that begins with the reaction of 4-methyl(methylsulfonyl)aniline with 2-bromo-1-(4-fluorophenyl)ethanone to form 2-[4-methyl(methylsulfonyl)anilino]-1-(4-fluorophenyl)ethanone. This intermediate is then reacted with 2-mercaptophenylboronic acid in the presence of a palladium catalyst to form 2-[4-methyl(methylsulfonyl)anilino]-N-(2-phenylsulfanyl)phenyl]acetamide. The final product, this compound, is obtained after recrystallization and purification.

Scientific Research Applications

2-[4-methyl(methylsulfonyl)anilino]-N-[2-(phenylsulfanyl)phenyl]acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the activity of several protein kinases, including AKT, mTOR, and JAK2, which are known to be involved in the development and progression of cancer. Studies have also demonstrated that this compound can induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for cancer therapy.
In addition to cancer, this compound has also been investigated for its anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. Moreover, this compound has been found to protect neurons from oxidative stress-induced damage, suggesting its potential use in the treatment of neurodegenerative disorders.